Cas no 1890955-01-7 (tert-butyl N-2-(chloromethyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(chloromethyl)-4-hydroxyphenylcarbamate
• CAS No: 1890955-01-7
• MF: C₁₂H₁₆ClNO₃
• MW: 257.713342666626
• CID: 6398817
• PubChem ID: 117236573
• Update Time: 2025-06-09

tert-butyl N-2-(chloromethyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(chloromethyl)-4-hydroxyphenylcarbamate
• tert-butyl N-[2-(chloromethyl)-4-hydroxyphenyl]carbamate
• EN300-1876536
• 1890955-01-7

• Inchi： 1S/C12H16ClNO3/c1-12(2,3)17-11(16)14-10-5-4-9(15)6-8(10)7-13/h4-6,15H,7H2,1-3H3,(H,14,16)
• InChI Key： WQLAMICYKKQWIM-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 257.0818711g/mol
• Monoisotopic Mass: 257.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(chloromethyl)-4-hydroxyphenylcarbamate

Introduction to Tert-butyl N-2-(chloromethyl)-4-hydroxyphenylcarbamate (CAS No. 1890955-01-7)

Tert-butyl N-2-(chloromethyl)-4-hydroxyphenylcarbamate, a compound with the chemical identifier CAS No. 1890955-01-7, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its tert-butyl group and the presence of both chloromethyl and hydroxyphenyl functional groups, exhibits a unique set of chemical properties that make it valuable in various research applications.

The structural configuration of Tert-butyl N-2-(chloromethyl)-4-hydroxyphenylcarbamate includes a carbamate linkage, which is a key feature in the design of many bioactive molecules. The carbamate group provides a versatile platform for further functionalization, enabling the synthesis of more complex derivatives. This flexibility is particularly useful in drug discovery, where modifications at specific sites can enhance potency, selectivity, and pharmacokinetic profiles.

In recent years, there has been growing interest in molecules that incorporate both hydroxyl and chloromethyl groups. These functionalities are particularly attractive because they can participate in diverse chemical reactions, such as nucleophilic substitution and condensation reactions, which are fundamental to the synthesis of heterocyclic compounds. The hydroxyl group can also serve as a hydrogen bond acceptor, influencing the molecule's solubility and interactions with biological targets.

The tert-butyl group appended to the carbamate moiety adds another layer of complexity to this compound. Tert-butyl groups are known for their steric bulk, which can influence the conformation and reactivity of adjacent functional groups. In pharmaceutical applications, such steric effects are often deliberately introduced to modulate binding affinity and metabolic stability. For instance, the tert-butyl group can prevent unwanted side reactions by shielding reactive sites or by influencing the orientation of the molecule within a binding pocket.

Recent studies have highlighted the importance of Tert-butyl N-2-(chloromethyl)-4-hydroxyphenylcarbamate in the development of novel therapeutic agents. Researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of chloromethyl and hydroxyphenyl groups allows for facile coupling with amines and other nucleophiles, facilitating the construction of complex drug-like molecules.

One notable application of this compound is in the synthesis of small-molecule probes for protein interaction studies. The ability to derivatize Tert-butyl N-2-(chloromethyl)-4-hydroxyphenylcarbamate with fluorophores or other reporters has made it a valuable tool for understanding protein-protein interactions at the molecular level. These studies are crucial for elucidating signaling pathways and identifying potential drug targets.

The pharmaceutical industry has also shown interest in this compound for its potential as a prodrug or a precursor to more active pharmaceutical ingredients (APIs). Prodrugs are designed to improve drug delivery by being inactive until metabolized in vivo. The structural features of Tert-butyl N-2-(chloromethyl)-4-hydroxyphenylcarbamate make it an ideal candidate for prodrug development due to its stability under storage conditions and its ability to release active species under physiological conditions.

In conclusion, Tert-butyl N-2-(chloromethyl)-4-hydroxyphenylcarbamate (CAS No. 1890955-01-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications, from serving as an intermediate in drug synthesis to acting as a tool for biological investigation. As research continues to uncover new therapeutic strategies, compounds like this will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.